Cas no 56056-60-1 (Benzenethiol, 4-(dodecylthio)-)

• Product Name: Benzenethiol, 4-(dodecylthio)-
• CAS No: 56056-60-1
• MF: C₁₈H₃₀S₂
• MW: 310.560802936554
• CID: 349956
• PubChem ID: 57300327
• Update Time: 2025-04-19

Benzenethiol, 4-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(dodecylthio)-
• 4-dodecylsulfanylbenzenethiol
• SCHEMBL23398351
• DTXSID70720783
• 56056-60-1
• 4-(Dodecylsulfanyl)benzene-1-thiol

• Inchi： 1S/C18H30S2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(19)13-15-18/h12-15,19H,2-11,16H2,1H3
• InChI Key： ATWXOWSCVHZPII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 310.1791
• Monoisotopic Mass: 310.17889330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0